B1166097 RIBONUCLEASE T2 FROM ASPERGILLUS ORYZAE CAS No. 37278-25-4

RIBONUCLEASE T2 FROM ASPERGILLUS ORYZAE

Cat. No. B1166097
CAS RN: 37278-25-4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of Ribonuclease T2 from Aspergillus oryzae involves the production of oligonucleotides and/or mononucleotides with a terminal 3′ phosphate via a 2′,3′ cyclic phosphate intermediate . This process is carried out by transferase-type endoribonucleases . The RNase T2 enzymes are found in all eukaryotes and also in bacteria and viruses, where they have a wide range of biological activities .


Chemical Reactions Analysis

RNase T2 enzymes are transferase-type endoribonucleases that produce oligonucleotides and/or mononucleotides with a terminal 3′ phosphate via a 2′,3′ cyclic phosphate intermediate . These enzymes are found in all eukaryotes and also in bacteria and viruses, where they have a wide range of biological activities .

Mechanism of Action

RNase T2 cleaves between the 3’-phosphate residue of one base and the 5’-OH residue of the adjacent nucleotide forming a 2’, 3’-cyclic phosphate intermediate followed by the generation of oligonucleotides with 3’-phosphate residues .

Future Directions

In recent years, there has been a growing interest in developing innovative anticancer therapies targeting the tumor microenvironment (TME). The TME is a complex and dynamic milieu surrounding the tumor mass, consisting of various cellular and molecular components, including those from the host organism, endowed with the ability to significantly influence cancer development and progression . Processes such as angiogenesis, immune evasion, and metastasis are crucial targets in the search for novel anticancer drugs . Thus, identifying molecules with “multi-tasking” properties that can counteract cancer cell growth at multiple levels represents a relevant but still unmet clinical need . Extensive research over the past two decades has revealed a consistent anticancer activity for several members of the T2 ribonuclease family, found in evolutionarily distant species .

properties

CAS RN

37278-25-4

Product Name

RIBONUCLEASE T2 FROM ASPERGILLUS ORYZAE

Molecular Weight

0

synonyms

RIBONUCLEASE T2 FROM ASPERGILLUS ORYZAE; Nuclease, ribo- (non-base specific); RIBONUCLEASE T2 GRADE V FROM ASPERGILLUS ORYZAE; Ribonuclease II, Ribonucleate 3μ-oligonucleotido-hydrolase; Ribonuclease II; Ribonucleate 3′-oligonucleotido-hydrolase

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.